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Compound of Interest

Compound Name: N3-D-Lys(Fmoc)-OH

Cat. No.: B2866758

An In-depth Technical Guide on Ne-azido-Na-Fmoc-D-lysine (N3-D-Lys(Fmoc)-OH)

This technical guide provides a comprehensive overview of Ne-azido-Na-(9-
fluorenylmethoxycarbonyl)-D-lysine, a crucial building block in modern biochemical and
pharmaceutical research. The document details its chemical structure, molecular properties,
and its application in bioconjugation and peptide synthesis.

Core Compound Identification and Properties

Ne-azido-Na-Fmoc-D-lysine, systematically named (2R)-2-[[(9H-fluoren-9-
yl)methoxy]carbonylamino]-6-azidohexanoic acid, is a derivative of the amino acid D-lysine.
The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the a-amino group
makes it suitable for solid-phase peptide synthesis (SPPS), while the azido group on the ¢-
amino group of the side chain allows for bioorthogonal "click" chemistry reactions.

Quantitative Data Summary

The key quantitative data for N3-D-Lys(Fmoc)-OH are summarized in the table below for easy
reference.
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Property Value References
Molecular Formula C21H22N404 [1112][3]
Molecular Weight 394.4 g/mol [1]

CAS Number 1198791-53-5 [1]

Chemical Structure

The chemical structure of N3-D-Lys(Fmoc)-OH is characterized by a D-lysine core. The a-
amino group is protected by a bulky Fmoc group, and the e-amino group at the terminus of the

side chain is functionalized with an azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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